Cas no 89016-79-5 (2-Oxetanone, 3-methyl-4-methylene-)
89016-79-5 structure
Product Name:2-Oxetanone, 3-methyl-4-methylene-
CAS No:89016-79-5
MF:C5H6O2
MW:98.0999417304993
CID:615837
PubChem ID:15131330
Update Time:2025-04-19
2-Oxetanone, 3-methyl-4-methylene- Chemical and Physical Properties
Names and Identifiers
-
- 2-Oxetanone, 3-methyl-4-methylene-
- 3-methyl-4-methylideneoxetan-2-one
- DTXSID00568711
- 89016-79-5
-
- Inchi: 1S/C5H6O2/c1-3-4(2)7-5(3)6/h3H,2H2,1H3
- InChI Key: WHFAYVVBHHHGQZ-UHFFFAOYSA-N
- SMILES: O1C(C(C)C1=C)=O
Computed Properties
- Exact Mass: 98.036779430g/mol
- Monoisotopic Mass: 98.036779430g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 7
- Rotatable Bond Count: 0
- Complexity: 126
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 26.3Ų
2-Oxetanone, 3-methyl-4-methylene- Related Literature
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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